Cas no 57421-07-5 (Acetamide, N-[2-amino-5-(methylsulfonyl)phenyl]-)

• Product Name: Acetamide, N-[2-amino-5-(methylsulfonyl)phenyl]-
• CAS No: 57421-07-5
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 345410
• PubChem ID: 71444141
• Update Time: 2025-04-19

Acetamide, N-[2-amino-5-(methylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-amino-5-(methylsulfonyl)phenyl]-
• N-(2-amino-5-methylsulfonylphenyl)acetamide
• N-[2-Amino-5-(methanesulfonyl)phenyl]acetamide
• 57421-07-5
• DTXSID00852940

• Inchi： 1S/C9H12N2O3S/c1-6(12)11-9-5-7(15(2,13)14)3-4-8(9)10/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key： LKJBGRMXQKQHSF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)NC(C)=O)N)(=O)=O

Computed Properties

• Exact Mass: 228.05696
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 89.26